2-Adamantanamine, N,N-dimethyl-, hydrochloride
Overview
Description
2-Adamantanamine, N,N-dimethyl-, hydrochloride, also known as 2-Adamantylamine hydrochloride or 2-Aminoadamantane hydrochloride, is a chemical compound with the empirical formula C10H17N · HCl . It has a molecular weight of 187.71 . It is used as an important raw material and intermediate in organic synthesis, pharmaceuticals, agrochemicals, and dyestuff .
Synthesis Analysis
The synthesis of 2-Adamantanamine, N,N-dimethyl-, hydrochloride involves the liberation of the free amine in diethyl ether (Et2O) by the action of alkali in water (H2O). The free amine is then dried over potassium hydroxide (KOH), filtered, evaporated, and sublimed at 110°C/12torr. The base is dissolved in ethanol (EtOH), and sufficient ethanolic hydrochloric acid (HCl) is added dropwise. The product is then crystallized by the addition of diethyl ether .Molecular Structure Analysis
The molecular structure of 2-Adamantanamine, N,N-dimethyl-, hydrochloride is represented by the SMILES stringCl.NC1[C@@H]2C[C@H]3CC@@HC[C@@H]1C3 . This structure represents a complex three-dimensional configuration of the molecule. Chemical Reactions Analysis
2-Adamantanamine, N,N-dimethyl-, hydrochloride has been used in the preparation of 2-adamantylamide of 2′-(carboxymethoxime)-olivomycin I . The HPLC assay of 2-adamantylamine hydrochloride after pre-column derivatization with 4-fluoro-7-nitro-2,1,3-benzoxadiazole has been studied .Physical And Chemical Properties Analysis
2-Adamantanamine, N,N-dimethyl-, hydrochloride is a white crystalline powder . It has a melting point of over 300°C . It is slightly soluble in DMSO, methanol, and water .Mechanism of Action
Safety and Hazards
This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It has hazard statements H315, H319, and H335, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
Future Directions
properties
IUPAC Name |
N,N-dimethyladamantan-2-amine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H21N.ClH/c1-13(2)12-10-4-8-3-9(6-10)7-11(12)5-8;/h8-12H,3-7H2,1-2H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YQAKUGDAZMHAEO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1C2CC3CC(C2)CC1C3.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H22ClN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20147087 |
Source
|
| Record name | 2-Adamantanamine, N,N-dimethyl-, hydrochloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20147087 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
215.76 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Adamantanamine, N,N-dimethyl-, hydrochloride | |
CAS RN |
10535-34-9 |
Source
|
| Record name | 2-Adamantanamine, N,N-dimethyl-, hydrochloride | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0010535349 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2-Adamantanamine, N,N-dimethyl-, hydrochloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20147087 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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